Cas no 701224-85-3 (4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid)

• Product Name: 4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid
• CAS No: 701224-85-3
• MF: C₂₂H₂₀ClNO₄
• MW: 397.851505279541
• CID: 6298464
• PubChem ID: 1290536
• Update Time: 2024-01-06

4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[({4-[(2-CHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYL)AMINO]BENZOIC ACID
• BDBM50481418
• Z57038584
• 4-[[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]benzoic acid
• 701224-85-3
• CHEMBL607576
• EN300-1192275
• AN-465/41988494
• 4-({4-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid
• ZINC 01112283
• AKOS001087544
• 4-({4-[(2-Chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzoic acid

• Inchi： 1S/C22H20ClNO4/c1-27-21-12-15(13-24-18-9-7-16(8-10-18)22(25)26)6-11-20(21)28-14-17-4-2-3-5-19(17)23/h2-12,24H,13-14H2,1H3,(H,25,26)
• InChI Key： VAZCMSUVFGJUFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(=CC=1OC)CNC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 397.1080858g/mol
• Monoisotopic Mass: 397.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines